Cas no 1804765-19-2 (3-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde)

• Product Name: 3-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde
• CAS No: 1804765-19-2
• MF: C₉H₉F₃N₂O₃
• MW: 250.174572706223
• CID: 4840311
• Update Time: 2025-06-14

3-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde

• Inchi： 1S/C9H9F3N2O3/c1-16-8-5(2-13)6(4-15)7(3-14-8)17-9(10,11)12/h3-4H,2,13H2,1H3
• InChI Key： QYTZOTDFCLFJDZ-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C(CN)=C1C=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 262
• XLogP3: 0.7
• Topological Polar Surface Area: 74.4

Additional information on 3-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde

Comprehensive Overview of 3-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1804765-19-2)

The compound 3-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1804765-19-2) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl and trifluoromethoxy groups, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for trifluoromethoxy-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity. The 3-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde stands out as a key building block for designing novel therapeutics targeting chronic diseases. Its aldehyde functionality allows for further derivatization, enabling the creation of Schiff bases or hydrazones, which are pivotal in medicinal chemistry.

The synthesis and applications of pyridine-4-carboxaldehyde derivatives have gained traction in academic and industrial settings. This compound’s methoxy group contributes to its electron-donating properties, influencing reactivity in cross-coupling reactions. As sustainability becomes a focal point in chemical research, greener synthetic routes for such intermediates are being explored, aligning with the principles of green chemistry.

From an analytical perspective, CAS No. 1804765-19-2 is characterized using advanced techniques like NMR, HPLC, and mass spectrometry. Its purity and stability under various conditions are critical for reproducibility in research. The compound’s solubility profile in organic solvents like DMSO and methanol further enhances its utility in high-throughput screening assays.

Emerging trends in AI-driven drug discovery have spotlighted compounds like 3-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde as promising candidates for virtual screening. Computational models predict its interactions with biological targets, accelerating hit identification. This aligns with the growing interest in fragment-based drug design, where small molecules serve as scaffolds for optimizing pharmacophores.

In agrochemical applications, the trifluoromethoxy moiety in this compound imparts resistance to enzymatic degradation, making it a potential candidate for developing next-generation pesticides. Its mode of action and environmental impact are subjects of ongoing studies, reflecting the industry’s shift toward eco-friendly solutions.

Regulatory compliance and safety data for CAS No. 1804765-19-2 are essential for its commercial adoption. While not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. The compound’s stability under ambient conditions facilitates storage and transportation, reducing logistical challenges.

Market analysts project growth in the demand for pyridine-based intermediates, fueled by their expanding applications in life sciences. Custom synthesis services for 3-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde are becoming increasingly popular, catering to the needs of research institutions and pharmaceutical companies.

In conclusion, 3-(Aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1804765-19-2) represents a cutting-edge intermediate with multifaceted applications. Its role in advancing drug discovery and sustainable agriculture underscores its importance in modern chemistry. As research progresses, this compound is poised to play a pivotal role in addressing global health and environmental challenges.